Cas no 1003641-29-9 (4-chloro-N-(2-methyl-4-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)benzamide)

• Product Name: 4-chloro-N-(2-methyl-4-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)benzamide
• CAS No: 1003641-29-9
• MF: C₂₂H₁₇ClN₄O₂
• MW: 404.84898352623
• CID: 5931563
• PubChem ID: 8606841
• Update Time: 2025-06-13

4-chloro-N-(2-methyl-4-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-(2-methyl-4-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)benzamide
• Benzamide, 4-chloro-N-[2-methyl-4-(2-methyl-4-oxopyrido[2,3-d]pyrimidin-3(4H)-yl)phenyl]-
• 4-chloro-N-(2-methyl-4-(2-methyl-4-oxopyrido[2,3-d]pyrimidin-3(4H)-yl)phenyl)benzamide
• F2224-0110
• 4-chloro-N-[2-methyl-4-(2-methyl-4-oxopyrido[2,3-d]pyrimidin-3-yl)phenyl]benzamide
• AKOS004955556
• 1003641-29-9

• Inchi： 1S/C22H17ClN4O2/c1-13-12-17(27-14(2)25-20-18(22(27)29)4-3-11-24-20)9-10-19(13)26-21(28)15-5-7-16(23)8-6-15/h3-12H,1-2H3,(H,26,28)
• InChI Key： UIYJBMASBZRXIG-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N2C(C)=NC3=NC=CC=C3C2=O)C=C1C)(=O)C1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 404.1040035g/mol
• Monoisotopic Mass: 404.1040035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 74.7Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• pka: 12.49±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-chloro-N-(2-methyl-4-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)benzamide

Comprehensive Analysis of 4-chloro-N-(2-methyl-4-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)benzamide (CAS No. 1003641-29-9)

In the realm of pharmaceutical and biochemical research, 4-chloro-N-(2-methyl-4-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)benzamide (CAS No. 1003641-29-9) has emerged as a compound of significant interest. This molecule, characterized by its complex structure and potential therapeutic applications, is often explored in the context of kinase inhibition and targeted drug development. Researchers are particularly intrigued by its pyrido[2,3-d]pyrimidine core, a scaffold known for its versatility in medicinal chemistry.

The compound's benzamide moiety and chloro substitution further enhance its binding affinity to specific biological targets. Recent studies have highlighted its potential in addressing unmet medical needs, such as inflammatory diseases and certain types of cancers. The 2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl group is a critical feature that contributes to its stability and bioavailability, making it a promising candidate for further preclinical evaluation.

From a synthetic perspective, CAS No. 1003641-29-9 presents unique challenges and opportunities. Its multi-step synthesis involves careful optimization to ensure high yield and purity. The compound's heterocyclic nature demands precise control over reaction conditions, which has spurred innovations in green chemistry and catalytic methods. These advancements align with the growing demand for sustainable pharmaceutical production, a topic frequently searched by professionals in the field.

In the context of drug discovery, 4-chloro-N-(2-methyl-4-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)benzamide is often compared to other kinase inhibitors due to its structural similarities. Questions such as "How does this compound compare to FDA-approved kinase inhibitors?" or "What are the latest developments in pyrido[2,3-d]pyrimidine-based therapeutics?" are commonly encountered in academic and industrial forums. Its mechanism of action, while not fully elucidated, is believed to involve interference with signal transduction pathways, a hot topic in precision medicine.

The compound's physicochemical properties, including solubility and logP, have been extensively studied to optimize its drug-likeness. Researchers are also investigating its potential in combination therapies, a strategy gaining traction in oncology. The 4-chloro substituent, in particular, has been linked to improved pharmacokinetic profiles, a detail often highlighted in patent literature and scientific publications.

As the pharmaceutical industry shifts toward personalized medicine, CAS No. 1003641-29-9 represents a valuable tool for understanding structure-activity relationships (SAR). Its modular design allows for systematic modifications, enabling researchers to explore new chemical space. This aligns with the increasing interest in "next-generation small molecules" and "fragment-based drug design," terms frequently searched in databases like PubMed and Google Scholar.

In conclusion, 4-chloro-N-(2-methyl-4-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)benzamide stands at the intersection of innovation and practicality. Its unique architecture and biological relevance make it a compelling subject for ongoing research, with implications for both academia and industry. As the scientific community continues to unravel its full potential, this compound is poised to contribute significantly to the future of targeted therapeutics.